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Compound of Interest

Compound Name: CI 750

CAS No.: 47739-68-4

Cat. No.: B1668957

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of

Morusin, a prenylated flavonoid with significant therapeutic potential. The information presented

herein is intended to support research and development efforts in the fields of medicinal

chemistry, pharmacology, and drug discovery.

Introduction
Morusin (IUPAC Name: 2-(2,4-dihydroxyphenyl)-5-hydroxy-8,8-dimethyl-3-(3-methylbut-2-

enyl)pyrano[2,3-h]chromen-4-one) is a naturally occurring prenylated flavonoid predominantly

isolated from the root bark of plants in the Morus genus, such as Morus alba L.[1][2]. Its

complex chemical structure, featuring a flavone backbone with multiple hydroxyl groups, a

prenyl group, and a dimethylpyran ring, contributes to its diverse pharmacological activities.[1]

[2] Morusin has garnered considerable attention for its potential anticancer, anti-inflammatory,

antioxidant, and antimicrobial properties.[3] A thorough understanding of its molecular structure

is fundamental to elucidating its mechanism of action and for the rational design of novel

therapeutic agents.
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This guide details the key experimental techniques and data used to determine the precise

atomic arrangement of the Morusin molecule.

Structural and Physicochemical Data
The structural elucidation of Morusin has been accomplished through a combination of

spectroscopic and spectrometric techniques. The quantitative data derived from these analyses

are summarized below.

Property Value Source

Molecular Formula C₂₅H₂₄O₆ [3]

Molecular Weight 420.5 g/mol [3]

¹H-NMR
See Table 2 for detailed

assignments

¹³C-NMR
See Table 2 for detailed

assignments

High-Resolution Mass

Spectrometry (HRMS)

[M-H]⁻ at m/z 419.1500

(calculated for C₂₅H₂₃O₆,

419.1495)

Experimental Protocols
The following sections outline the detailed methodologies employed for the isolation and

structural characterization of Morusin.

Isolation and Purification of Morusin
Morusin is typically isolated from the dried and powdered root bark of Morus alba. The general

procedure is as follows:

Extraction: The powdered plant material is subjected to extraction with a suitable organic

solvent, commonly methanol or ethanol, at room temperature. This process is often repeated

multiple times to ensure exhaustive extraction of the secondary metabolites.
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Concentration: The resulting crude extract is concentrated under reduced pressure using a

rotary evaporator to yield a viscous residue.

Fractionation: The concentrated extract is then subjected to column chromatography for

fractionation. A variety of stationary phases can be employed, including silica gel and

Sephadex LH-20, with a gradient of solvents of increasing polarity (e.g., n-hexane, ethyl

acetate, and methanol) to separate the components based on their polarity.

Purification: Fractions containing Morusin, as identified by thin-layer chromatography (TLC),

are pooled and further purified using preparative high-performance liquid chromatography

(HPLC) to obtain the pure compound.

Spectroscopic and Spectrometric Analyses
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the chemical environment of individual atoms.

For Morusin, a suite of NMR experiments is performed:

Sample Preparation: A few milligrams of purified Morusin are dissolved in a deuterated

solvent, typically methanol-d₄ (CD₃OD) or dimethyl sulfoxide-d₆ (DMSO-d₆), and placed in an

NMR tube.

¹H-NMR Spectroscopy: This experiment identifies the number and type of protons in the

molecule and their neighboring protons.

¹³C-NMR Spectroscopy: This experiment determines the number and type of carbon atoms

in the molecule.

2D NMR Spectroscopy:

COSY (Correlation Spectroscopy): Identifies proton-proton couplings, revealing which

protons are adjacent to each other in the molecular structure.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and

carbon atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons that are two or three bonds apart, which is crucial for piecing together the

molecular skeleton.

Table 2: ¹H and ¹³C NMR Chemical Shift Assignments for Morusin (in CD₃OD)
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Position δC (ppm) δH (ppm, mult., J in Hz)

2 163.7

3 111.9

4 182.5

4a 102.7

5 161.9

6 98.5 6.22 (s)

7 157.2

8 107.5

8a 155.8

1' 113.1

2' 158.8 7.15 (d, 8.3)

3' 102.9 6.35 (d, 2.3)

4' 157.9

5' 107.2 6.38 (dd, 8.3, 2.3)

6' 131.2

1'' 22.3 3.25 (d, 7.2)

2'' 122.9 5.20 (t, 7.2)

3'' 131.8

4'' 25.9 1.75 (s)

5'' 17.8 1.65 (s)

7'' 78.5

8'' 28.3 1.45 (s)

9'' 28.3 1.45 (s)
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10'' 127.8 6.60 (d, 9.9)

11'' 115.5 5.55 (d, 9.9)

Data compiled from published literature.

HRMS is employed to determine the precise molecular weight and elemental composition of

Morusin.

Method: Electrospray ionization (ESI) is a common technique used for the analysis of

flavonoids like Morusin. The purified compound is introduced into the mass spectrometer,

where it is ionized.

Data Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured with high

accuracy. The fragmentation pattern observed in tandem mass spectrometry (MS/MS)

experiments provides further structural information by breaking the molecule into smaller,

identifiable pieces. For Morusin, the fragmentation often involves characteristic losses of the

prenyl group and cleavages of the chromenone ring system.

While spectroscopic and spectrometric methods provide robust evidence for the planar

structure and connectivity of Morusin, X-ray crystallography would offer the definitive three-

dimensional structure, including its stereochemistry. However, to date, a single-crystal X-ray

structure of Morusin has not been widely reported in the public domain. The successful

crystallization of Morusin would be a significant step forward in understanding its precise spatial

arrangement and interaction with biological targets.

Signaling Pathways and Experimental Workflows
Morusin has been shown to modulate several key signaling pathways implicated in various

diseases, particularly cancer. Understanding these interactions is crucial for its development as

a therapeutic agent.

Key Signaling Pathways Modulated by Morusin
STAT3 Pathway: Morusin has been reported to inhibit the phosphorylation and activation of

Signal Transducer and Activator of Transcription 3 (STAT3), a key protein involved in cell

proliferation, survival, and angiogenesis.
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MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway, which regulates

cell growth and differentiation, is also affected by Morusin.

NF-κB Pathway: Morusin can suppress the activation of Nuclear Factor-kappa B (NF-κB), a

critical mediator of inflammatory responses.

PI3K/AKT Pathway: The Phosphoinositide 3-kinase (PI3K)/AKT signaling pathway, which is

crucial for cell survival and growth, is another target of Morusin.

Diagrams of Signaling Pathways and Workflows
The following diagrams, generated using Graphviz, illustrate a key signaling pathway affected

by Morusin and a typical experimental workflow for its analysis.
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Morusin's inhibitory effect on the STAT3 signaling pathway.
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General experimental workflow for Morusin's isolation and structural elucidation.

Conclusion
The structural elucidation of Morusin, achieved through a combination of sophisticated

spectroscopic and spectrometric techniques, has been pivotal in understanding its chemical

nature and biological activities. The detailed experimental protocols and quantitative data

presented in this guide provide a solid foundation for researchers engaged in the study of this

promising natural product. Further investigation, particularly the determination of its single-

crystal X-ray structure, will undoubtedly provide deeper insights into its mechanism of action

and facilitate the development of Morusin-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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